Cas no 2137564-99-7 (2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene)

• Product Name: 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene
• CAS No: 2137564-99-7
• MF: C₁₄H₁₂F₂
• MW: 218.241890907288
• CID: 6594791
• PubChem ID: 165453955
• Update Time: 2025-05-21

2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2137564-99-7
• EN300-714312
• 2-fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene
• 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene

• Inchi： 1S/C14H12F2/c1-9-3-4-11(8-14(9)16)13-6-5-12(15)7-10(13)2/h3-8H,1-2H3
• InChI Key： ARYDGLZEQVMUGE-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(=CC=1C)F

Computed Properties

• Exact Mass: 218.09070671g/mol
• Monoisotopic Mass: 218.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene

2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene: A Comprehensive Overview

2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene, also known by its CAS number 2137564-99-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug discovery, material synthesis, and advanced chemical research. The compound's name reflects its structural composition: a benzene ring substituted with a fluoro group at position 2, a methyl group at position 1, and a phenyl group at position 4. The phenyl group itself is further substituted with a fluoro group at position 4 and a methyl group at position 2, creating a complex yet symmetrical structure that imparts unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene. Researchers have employed various methodologies, including Suzuki coupling reactions and directed metallation techniques, to construct this compound with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in sensitive chemical reactions and biological assays.

The physical properties of 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene are equally intriguing. The compound exhibits a melting point of approximately 50°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience to degradation under moderate experimental conditions.

In terms of applications, 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene has found utility in the development of advanced materials. For instance, it serves as a precursor for the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are widely used in electronics, photonics, and nanotechnology. Additionally, this compound has been explored as a potential ligand in metal-catalyzed reactions, where its electronic properties facilitate efficient catalytic cycles.

The biological activity of 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene has also been a subject of recent research. Studies indicate that the compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to inhibit specific enzyme activities makes it a promising candidate for drug development programs targeting metabolic disorders.

The environmental impact of 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene has been evaluated through eco-toxicological studies. Results demonstrate that the compound is biodegradable under aerobic conditions and does not pose significant risks to aquatic ecosystems when handled responsibly. These findings underscore the importance of sustainable practices in the synthesis and application of such compounds.

In conclusion, 2-Fluoro-4-(4-fluoro-2-methylphenyl)-1-methylbenzene, with its unique structural features and versatile properties, represents a valuable asset in modern chemistry. Its role as a building block for advanced materials and potential applications in drug discovery highlight its significance in contemporary scientific research. As ongoing studies continue to unravel new aspects of this compound's behavior and utility, it is poised to contribute even more significantly to the advancement of science and technology.